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Compound of Interest

Compound Name: Tris(hydroxymethyl)nitromethane

Cat. No.: B093346

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of Tris(hydroxymethyl)nitromethane, a compound requiring careful
management due to its potential hazards.

Tris(hydroxymethyl)nitromethane is a solid that is harmful if swallowed or inhaled.[1][2] It is
crucial to handle this chemical with appropriate personal protective equipment and to be aware
of its specific instability and decomposition characteristics to mitigate risks during disposal.

Key Safety and Handling Data

A summary of important quantitative data for Tris(hydroxymethyl)nitromethane is provided in
the table below for easy reference.
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Property Value Source

Acute Oral Toxicity (LD50) 1900 mg/kg (Rat/Mouse) [3]

» Stable only under acidic
Stability N [4]
conditions (pH < 5.0)

Decomposition Temperature >49 °C [4]

. o Alkaline conditions,
Decomposition Conditions [4]
temperatures > 49°C

Hazardous Decomposition Formaldehyde, Nitrogen

: [31[4]
Products oxides (NOx)

Procedural Steps for Proper Disposal

The following step-by-step guidance outlines the recommended procedures for the safe
disposal of Tris(hydroxymethyl)nitromethane.

1. Personal Protective Equipment (PPE) and Engineering Controls:
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]
e Hand Protection: Wear suitable protective gloves (e.g., nitrile).

» Skin Protection: A lab coat or other protective clothing should be worn to prevent skin
exposure.[1][3]

o Respiratory Protection: For handling larger quantities or in case of dust formation, use a
NIOSH-approved respirator.[3]

e Ventilation: Always handle Tris(hydroxymethyl)nitromethane in a well-ventilated area,
preferably within a chemical fume hood.[3]

2. Handling Spills:

o For small spills, carefully sweep up the solid material, avoiding dust formation, and place it
into a suitable, labeled, and closed container for disposal.[1][5]
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» After sweeping, the contaminated surface can be cleaned. Some sources suggest
neutralizing the residue with a dilute solution of sodium carbonate.[3] However, be aware
that alkaline conditions will cause decomposition to formaldehyde.[4] Therefore, this should
be done with caution and appropriate ventilation.

3. Waste Disposal Protocol:

The primary method for disposal is to treat it as hazardous waste, in accordance with federal,
state, and local environmental control regulations.[3]

o Collection: Collect waste Tris(hydroxymethyl)nitromethane in a clearly labeled, sealed
container.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong bases and oxidizing agents.[1]

» Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste
disposal company. Do not attempt to dispose of this chemical down the drain or in regular
trash.

4. Decontamination of Empty Containers:
o Empty containers may still contain hazardous residues.

 Triple-rinse the container with an appropriate solvent (e.g., water). The rinsate should be
collected and disposed of as hazardous waste.

 After proper decontamination, the container can be disposed of according to institutional
guidelines.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of Tris(hydroxymethyl)nitromethane.
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Caption: Workflow for the safe disposal of Tris(hydroxymethyl)nitromethane.
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Disclaimer: This information is intended as a guide and should be supplemented by a thorough
review of the Safety Data Sheet (SDS) for Tris(hydroxymethyl)nitromethane and
consultation with your institution's Environmental Health and Safety (EHS) department. All
laboratory procedures should be conducted in accordance with established safety protocols
and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. fishersci.com [fishersci.com]
o 2. assets.thermofisher.cn [assets.thermofisher.cn]
e 3. bio.vu.nl [bio.vu.nl]

o 4. Tris(hydroxymethyl)nitromethane | C4HI9NOS | CID 31337 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. chemicalbook.com [chemicalbook.com]

« To cite this document: BenchChem. [Navigating the Safe Disposal of
Tris(hydroxymethyl)nitromethane: A Procedural Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b093346#tris-hydroxymethyl-
nitromethane-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b093346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

